Cas no 1260642-58-7 (Methyl 3-chloroisoquinoline-4-carboxylate)

• Product Name: Methyl 3-chloroisoquinoline-4-carboxylate
• CAS No: 1260642-58-7
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 1081724
• PubChem ID: 71748466
• Update Time: 2025-04-20

Methyl 3-chloroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloroisoquinoline-4-carboxylate
• 1260642-58-7
• DTXSID10857567
• Methyl3-chloroisoquinoline-4-carboxylate

• Inchi： 1S/C11H8ClNO2/c1-15-11(14)9-8-5-3-2-4-7(8)6-13-10(9)12/h2-6H,1H3
• InChI Key： DCQIYLQWJRJJPP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C2C=CC=CC=2C=N1

Computed Properties

• Exact Mass: 221.0243562g/mol
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų